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Compound of Interest

Compound Name:
5-(Bromomethyl)quinoline

hydrobromide

CAS No.: 1562194-63-1

Cat. No.: B1447156

Get Quote

Executive Summary
5-(Bromomethyl)quinoline is a potent electrophilic intermediate used primarily for introducing

the quinolin-5-ylmethyl moiety into pharmacophores (e.g., kinase inhibitors).

The Core Challenge: The free base is inherently unstable due to intermolecular self-

alkylation. The nucleophilic quinoline nitrogen attacks the electrophilic benzylic carbon of a

neighboring molecule, leading to rapid polymerization and degradation.

The Solution: The hydrobromide (HBr) salt protonates the nitrogen, neutralizing its

nucleophilicity. This stabilizes the compound as a crystalline solid, extending shelf-life from

days (free base) to years (salt) under proper storage.

Recommendation: Always source and store the HBr salt. Generate the free base in situ or use

the salt directly with an excess of base during synthesis.
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Feature Free Base Hydrobromide Salt

Chemical Name 5-(Bromomethyl)quinoline
5-(Bromomethyl)quinoline

hydrobromide

CAS Number 1260796-73-3 1562194-63-1

Formula C₁₀H₈BrN C₁₀H₈BrN[1] · HBr

Molar Mass 222.08 g/mol 302.99 g/mol

Physical State
Low-melting solid or oil (often

yellow/brown)

Crystalline solid (typically off-

white/beige)

Stability
Poor. Prone to polymerization

at RT.

High. Stable at RT;

hygroscopic.

Storage -20°C, under Argon, Dark. 2–8°C, Desiccated, Dark.

Hazards
Severe Lachrymator,

Corrosive.[2]

Severe Lachrymator,

Corrosive.[2]

Mechanistic Insight: The Instability of the Free Base
The instability of the free base is driven by the coexistence of a nucleophile (N-atom) and a

potent electrophile (benzylic bromide) within the same structure.

Diagram 1: Self-Alkylation Mechanism
The following diagram illustrates how the free base undergoes intermolecular attack, forming

an insoluble quaternary ammonium polymer.
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Caption: The free base (blue) rapidly polymerizes via N-alkylation. Protonation (green path)

sequesters the lone pair, preventing this degradation.

Handling & Safety Protocols
Warning: Benzylic bromides are potent lachrymators (tear-inducing agents).

Engineering Controls: Always handle inside a functioning fume hood.

PPE: Double nitrile gloves, safety goggles, and a lab coat.

Decontamination: Quench spills with 5% aqueous ammonia or sodium thiosulfate solution to

destroy the alkylating potential.

Experimental Workflows
Protocol A: Direct Alkylation Using the HBr Salt
(Preferred)
This method avoids the isolation of the unstable free base. The salt is added directly to the

reaction mixture, and the base is adjusted to neutralize the HBr in situ.

Reagents:

Nucleophile (e.g., Amine, Phenol)

5-(Bromomethyl)quinoline HBr salt

Base:

or

(Inorganic), or DIPEA (Organic)

Solvent: DMF, ACN, or Acetone

Stoichiometry Table:
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Component Equivalents (Eq.) Role

Nucleophile 1.0 Target substrate

HBr Salt 1.1 – 1.2 Electrophile source

Base 2.5 – 3.0
1.0 eq to neutralize HBr, 1.0+

eq for reaction

Step-by-Step:

Dissolve the nucleophile (1.0 eq) in anhydrous DMF or ACN.

Add the base (2.5–3.0 eq). Stir for 10 minutes to activate the nucleophile.

Add 5-(Bromomethyl)quinoline HBr salt (1.1 eq) in one portion.

Monitor by LCMS.[3][4] The base will liberate the free amine in situ, which immediately

reacts with the nucleophile.

Protocol B: Generating the Free Base (If Strictly
Required)
Use this only if your reaction is sensitive to salts or requires non-polar solvents (e.g., DCM,

Toluene).

Workflow Diagram:
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Start: HBr Salt Solid

Partition: DCM / Sat. NaHCO3 (aq)

Extract Organic Layer (DCM)

Dry over Na2SO4 / Filter

Concentrate (Rotovap < 30°C)

IMMEDIATE USE
(Do not store)

Click to download full resolution via product page

Caption: Workflow for converting the stable salt to the reactive free base. Speed is critical to

avoid degradation.

Procedure:

Suspend the HBr salt in Dichloromethane (DCM).

Add an equal volume of saturated aqueous

.

Shake vigorously in a separatory funnel until the solid dissolves.
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Separate the organic layer and wash with brine.[3]

Dry over anhydrous

, filter, and concentrate under reduced pressure at low temperature (< 30°C).

Critical: Re-dissolve immediately in the reaction solvent. Do not store the neat oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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